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Compound of Interest

Compound Name: Ethyldichloroarsine

Cat. No.: B1595755 Get Quote

Disclaimer: Ethyldichloroarsine is an extremely hazardous chemical warfare agent that is

highly toxic and reactive.[1][2] This document provides essential safety information for trained

professionals in controlled laboratory settings. Strict adherence to these protocols, in addition

to all institutional and regulatory guidelines, is mandatory. Untrained personnel should never

attempt to handle this substance.

Ethyldichloroarsine is a colorless liquid that poses a severe threat through inhalation,

ingestion, or skin absorption, with effects that may be delayed.[1][3] As a potent vesicant

(blistering agent), its vapors are powerfully irritating to the eyes, skin, and respiratory system.[1]

The liquid form can cause blisters with less than a minute of exposure.[1] Furthermore, it reacts

with water or moisture to produce hazardous byproducts and decomposes upon heating to

release toxic gases such as arsine and phosgene.[2][4]
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Hazard Type Description

Acute Toxicity
May be fatal if inhaled, ingested, or absorbed

through the skin.[1][2]

Vesicant (Blister Agent)

Liquid and vapor cause severe irritation and

blistering of the skin, eyes, and respiratory tract.

[1]

Respiratory Hazard
Inhalation of droplets can lead to severe

respiratory damage and pulmonary edema.[1]

Reactivity

Reacts with water and moist air.[2] Reacts

dangerously with oxidizing agents and strong

acids, potentially producing deadly arsine gas.

[4]

Fire & Decomposition

Non-combustible but decomposes in heat or fire

to produce poisonous gases like Chlorine,

Arsine, and Phosgene. Containers may explode

when heated.[1][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent any contact with Ethyldichloroarsine. A

comprehensive personal protective equipment program, compliant with OSHA standard

1910.134, must be in place.[4] The following table outlines the minimum required PPE.
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Body Part Required Equipment
Specifications & Best
Practices

Respiratory

Supplied-Air Respirator (SAR)

or Self-Contained Breathing

Apparatus (SCBA)

A MSHA/NIOSH-approved

supplied-air respirator with a

full facepiece operated in a

pressure-demand or other

positive-pressure mode is

required.[4] For enhanced

protection, use in combination

with an auxiliary SCBA.[4] A

written respiratory protection

program, including training, fit-

testing, and medical

evaluation, is mandatory.[4]

Eye & Face
Chemical Splash Goggles &

Face Shield

Wear indirect-vent, impact-

and splash-resistant goggles

conforming to ANSI Z87.1 or

EN166 standards.[3][4] A full-

face shield must be worn over

the goggles to protect against

splashes.[4][5]

Hands Chemical-Resistant Gloves

Wear impervious gloves at all

times.[3] The specific glove

material should be selected

based on manufacturer's

compatibility data for

Ethyldichloroarsine. Given the

high toxicity, wearing two pairs

of gloves (double-gloving) is

strongly recommended.[6]

Gloves must be inspected for

any defects before each use.

[3]

Body Impervious Chemical

Protective Suit

Wear a full-body protective suit

and footwear made of
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materials resistant to

Ethyldichloroarsine.[3][4] All

protective clothing should be

clean and put on before work

begins.[4] Standard laboratory

coats are insufficient.

Quantitative Exposure Limits
Exposure to Ethyldichloroarsine must be kept below established limits. Engineering controls

and work practices should be the primary means of exposure reduction.

Parameter Agency/Source Value

Permissible Exposure Limit

(PEL)
OSHA

0.5 mg/m³ (as Organic Arsenic)

[1]

AEGL-2 (60 min) EPA

0.029 mg/m³ (Irreversible or

serious, long-lasting health

effects)[1]

AEGL-3 (60 min) EPA
0.086 mg/m³ (Life-threatening

health effects or death)[1]

PAC-1 (60 min) DOE
0.0026 mg/m³ (Mild, transient

health effects)[2]

PAC-2 (60 min) DOE
0.029 mg/m³ (Irreversible or

other serious health effects)[2]

PAC-3 (60 min) DOE
0.086 mg/m³ (Life-threatening

health effects)[2]

AEGL: Acute Exposure Guideline Levels; PAC: Protective Action Criteria

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Storage
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All work with Ethyldichloroarsine must be conducted within a certified chemical fume hood or

similar ventilated enclosure.[4]

Preparation:

Ensure an emergency shower and eyewash station are unobstructed and functional.[4][5]

Post warning signs indicating the presence of a highly toxic chemical.[6]

Assemble all necessary equipment and reagents within the fume hood to minimize

movement.

Verify the availability of spill cleanup materials (vermiculite, dry sand) and appropriate

waste containers.[4]

Handling:

Don all required PPE before entering the designated work area.

Conduct all manipulations of Ethyldichloroarsine within a chemical fume hood with

sufficient airflow.

Use secondary containment (e.g., a tray) for all containers of the chemical.[6]

Keep containers tightly closed when not in use.[3][4]

Storage:

Store Ethyldichloroarsine in a cool, dry, well-ventilated, and secured area.[3][4]

Containers must be tightly sealed and clearly labeled.[4][6]

Store away from incompatible materials, especially water, oxidizing agents, and strong

acids.[4]
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Safe Handling Workflow for Ethyldichloroarsine

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Verify Emergency Equipment
(Shower/Eyewash)

Don Full PPE

Prepare Spill Kit & Waste Containers

Set Up in Fume Hood

Conduct All Work
in Fume Hood

Use Secondary Containment

Keep Containers Sealed

Decontaminate Equipment & Surfaces

Segregate & Seal Hazardous Waste

Doff PPE Correctly

Thorough Personal Hygiene
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Hazard Mitigation & Control Logic

Ethyldichloroarsine
Hazard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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